Cas no 1539-42-0 (Bis(2-pyridylmethyl)amine)

• Product Name: Bis(2-pyridylmethyl)amine
• CAS No: 1539-42-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD00129044
• CID: 176638
• PubChem ID: 87568666
• Update Time: 2025-04-19

Bis(2-pyridylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis(pyridin-2-ylmethyl)amine
• Bis(2-pyridylmethyl)amine
• 2,2'-DIPICOLYLAMINE
• 2-Pyridinemethanamine, N-(2-pyridinylmethyl)-
• Di-(2-picolyl)amine
• α,α'-Iminodi(2-picoline)
• N,N-Bis(pyridin-2-ylmethyl)amine
• N,N-Di-2-picolylamine
• N,N'-Bis(2-pyridylmethyl)amine
• NSC 176070
• dipicolylamine
• Bispicolylamine
• BIS-2-PICOLYLAMINE
• PICOLYLAMINE (BIS-2-)
• Di-(2-picolyl)aMine 97%
• Bis((Pyridin-2-yl)Methyl)Amine
• 1539-42-0
• 1-pyridin-2-yl-N-(pyridin-2-ylmethyl)methanamine
• J-009057
• J-519890
• EINECS 216-266-8
• DTXSID8061767
• UNII-P978WAD4KK
• bis-(2-Picolyl)amine
• Pyridinemethanamine, N-(pyridinylmethyl)-
• D2228
• A809479
• di(2-picolyl)amine
• Q19903962
• alpha,alpha'-Iminodi(2-picoline)
• MFCD00129044
• SY004180
• EN300-76228
• GS-6736
• bis(2-pyridylmethyl) amine
• AMY30541
• N-(2-Pyridylmethyl)pyridine-2-methylamine
• 1-(2-pyridinyl)-N-(2-pyridinylmethyl)methanamine
• NS00025002
• Pyridine,2'-(iminodimethylene)di-
• CS-W008808
• BCP05347
• 2,2-Dipicolylamine
• AKOS000243641
• P978WAD4KK
• Pyridine, 2,2'-(iminodimethylene)di-
• NSC-176070
• SCHEMBL230222
• Di-(2-picolyl)amine, 97%
• CHEMBL1650627
• N-(2-Pyridinylmethyl)-2-pyridinemethanamine
• F0001-0548
• DPA, DIPICOLYLAMINE-
• SB52257
• FT-0756841
• 29227-68-7
• 2,2/'-Dipicolylamine
• di-(2-picolyl)-amine
• bis[(pyridin-2-yl)methyl]amine
• NSC176070
• pyridine, 2-(2-pyridylmethylamino)methyl-

• MDL： MFCD00129044
• Inchi： 1S/C12H13N3/c1-3-7-14-11(5-1)9-13-10-12-6-2-4-8-15-12/h1-8,13H,9-10H2
• InChI Key： KXZQYLBVMZGIKC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 37.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.107 g/mL at 25 °C(lit.)
• Boiling Point: 144°C/0.8mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.578(lit.)
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 37.81000
• LogP: 2.15730
• Solubility: Not determined

Bis(2-pyridylmethyl)amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38